Cas no 5164-79-4 (2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4Z)-)

• Product Name: 2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4Z)-
• CAS No: 5164-79-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 373661
• PubChem ID: 6437349
• Update Time: 2025-04-19

2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4Z)-
• (Z,Z)-4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
• (4Z)-4-[(2Z)-but-2-en-1-ylidene]-3,5,5-trimethylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (Z,Z)-
• 4-but-2-enylidene-3,5,5-trimethyl-cyclohex-2-en-1-one
• EINECS 225-944-2
• MEGASTIGMATRIENONE 2
• Q27270991
• UNII-8T99GI1LJM
• (6E,8Z)-4,6,8-megastigmatrien-3-one
• 5164-79-4
• 2-CYCLOHEXEN-1-ONE, 4-(2Z)-2-BUTENYLIDENE-3,5,5-TRIMETHYL-, (4Z)-
• CBQXHTWJSZXYSK-UNKATYBDSA-N
• DTXSID601315141
• Megastigmatrienone C
• 8T99GI1LJM
• 2-CYCLOHEXEN-1-ONE, 4-(2Z)-2-BUTEN-1-YLIDENE-3,5,5-TRIMETHYL-, (4Z)-

• Inchi： 1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5-,12-7+
• InChI Key： CBQXHTWJSZXYSK-UNKATYBDSA-N
• SMILES： O=C1C=C(C)/C(=C\C=C/C)/C(C)(C)C1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.6

Experimental Properties

• Density: 0.968
• Boiling Point: 289.2°Cat760mmHg
• Flash Point: 124.8°C
• Refractive Index: 1.539
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones